Cas no 2171922-93-1 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopropyl}acetic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopropyl}acetic acid
• CAS No: 2171922-93-1
• MF: C₂₃H₂₁N₅O₅
• MW: 447.443344831467
• CID: 6092246
• PubChem ID: 165568599
• Update Time: 2025-06-25

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopropyl}acetic acid
• EN300-1522661
• 2171922-93-1
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazole-3-amido]cyclopropyl}acetic acid

• Inchi： 1S/C23H21N5O5/c29-18(30)11-23(9-10-23)26-20(31)19-24-21(28-27-19)25-22(32)33-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17H,9-12H2,(H,26,31)(H,29,30)(H2,24,25,27,28,32)
• InChI Key： MKEYRHCMGQUTSL-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC(C1=NC(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NN1)=O)=O

Computed Properties

• Exact Mass: 447.15426879g/mol
• Monoisotopic Mass: 447.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 146Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopropyl}acetic acid

Introduction to 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopropyl}acetic acid (CAS No. 2171922-93-1)

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopropyl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171922-93-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule represents a convergence of advanced synthetic strategies and biological targeting, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The structural framework of this compound is notable for its intricate design, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. At the core of its structure lies a 1H-1,2,4-triazole moiety, which is a heterocyclic ring system known for its versatility in medicinal chemistry. The triazole ring is connected to a cyclopropyl group via an amide linkage, further enhancing the molecular complexity. This cyclopropyl moiety is particularly interesting as it can influence the compound's solubility, metabolic stability, and interaction with biological targets.

One of the most striking features of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopropyl}acetic acid is the presence of a fluoren-9-ylmethoxycarbonyl group attached to the amino nitrogen of the triazole ring. The fluorene derivative is a well-known pharmacophore that enhances binding affinity and selectivity in many drug candidates. The methoxycarbonyl (ester) functionality further modulates the compound's reactivity and pharmacokinetic properties, making it a promising candidate for further exploration.

The carboxylic acid terminus at the end of the molecule provides an additional site for interaction with biological targets and allows for modifications such as derivatization or prodrug formation. This versatility makes 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopropyl}acetic acid a valuable scaffold for developing new therapeutic agents targeting various diseases.

In recent years, there has been growing interest in heterocyclic compounds as pharmacological agents due to their diverse biological activities and favorable pharmacokinetic profiles. The 1H-1,2,4-triazole scaffold has been extensively studied for its potential in treating conditions such as inflammation, cancer, and infectious diseases. The incorporation of other functional groups into this scaffold has led to the discovery of several lead compounds that are currently in clinical development or preclinical studies.

The fluoren-9-ylmethoxycarbonyl group in this compound not only enhances binding affinity but also contributes to its stability and bioavailability. Fluorene derivatives are known for their ability to improve drug-like properties such as solubility and metabolic resistance. This makes 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidocyclopropyl}acetic acid an attractive candidate for further development as a therapeutic agent.

Moreover, the cyclopropyl group in the molecule can influence its interactions with biological targets by introducing steric hindrance or by enhancing binding affinity through specific interactions. Cyclopropane motifs are rare in natural products but have been successfully incorporated into drug candidates due to their unique chemical properties. They can provide rigidity to the molecular structure and improve binding kinetics.

The carboxylic acid terminus at the end of the molecule offers additional opportunities for chemical modification. This functionality can be used to form esters or amides with other molecules, leading to prodrugs or conjugates that enhance delivery or target specificity. Such modifications are crucial in drug development as they can significantly improve pharmacokinetic properties and therapeutic efficacy.

Recent advances in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive compounds like 2-{1-5-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-1H - 1 , 2 , 4 - triazole - 3 - amidocyclopropyl } acetic acid. These technologies allow researchers to rapidly screen large libraries of compounds for potential biological activity, enabling faster identification of lead candidates for further optimization.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are employed to construct the complex molecular framework efficiently. The synthesis also requires precise control over reaction conditions to avoid side products and ensure regioselectivity.

In conclusion, 2 - { 1 - 5 - ( { ( 9 H - fluorene - 9 - ylmethoxycarbonyl } amino ) - 1 H - 1 , 2 , 4 - triazole - 3 - amidocyclopropyl } acetic acid ( CAS No . 2171922 -93 - 1 ) represents a promising lead compound with significant potential in pharmaceutical development . Its unique structural features , including the presence of a fluorene derivative , a triazole ring , and a cyclopropyl group , make it an attractive candidate for further exploration . The carboxylic acid terminus provides additional opportunities for chemical modification , enhancing its versatility as a therapeutic agent . With ongoing advancements in synthetic chemistry and computational biology , this compound holds great promise for addressing unmet medical needs .